Cas no 1806991-89-8 (Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate
• CAS No: 1806991-89-8
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4886077
• Update Time: 2025-05-22

Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-16-9(15)7-4(8(12)13)2-6(11)14-5(7)3-10/h2,8H,3H2,1H3
• SMILES： ClCC1C(C(=O)OC)=C(C(F)F)C=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate

Comprehensive Overview of Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate (CAS No. 1806991-89-8)

The compound Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate (CAS No. 1806991-89-8) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and fluoropyridine moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate exemplifies this trend, as its chloromethyl and difluoromethyl groups contribute to its reactivity and versatility. This compound is often searched in conjunction with terms like "pyridine derivatives in drug design" and "fluorinated agrochemical intermediates," reflecting its relevance in cutting-edge research.

The synthesis of Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate involves multi-step organic reactions, including halogenation and esterification. Its CAS No. 1806991-89-8 serves as a unique identifier in chemical databases, ensuring accurate retrieval for regulatory and scientific purposes. The compound's molecular weight, solubility, and stability under various conditions are critical parameters for researchers optimizing its use in synthetic pathways.

One of the most discussed topics in the context of fluoropyridine derivatives is their role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate has been explored as a precursor for novel antibiotics and eco-friendly pesticides, aligning with the United Nations Sustainable Development Goals (SDGs). Searches like "green chemistry fluorinated intermediates" highlight the growing interest in environmentally benign applications of such compounds.

From a technical perspective, the compound's chloromethyl group offers a reactive site for further functionalization, enabling the construction of complex molecular architectures. This property is particularly valuable in medicinal chemistry, where scaffold diversification is essential for identifying lead compounds. The difluoromethyl moiety, on the other hand, is known to improve lipophilicity and membrane permeability, key factors in drug delivery systems.

In agrochemical research, Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate has garnered attention for its potential in developing next-generation herbicides and fungicides. The integration of fluorine atoms into agrochemicals enhances their efficacy and reduces environmental persistence, addressing consumer concerns about food safety and ecological impact. Queries such as "low-residue fluorinated pesticides" underscore the compound's alignment with modern agricultural trends.

Analytical characterization of CAS No. 1806991-89-8 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are paramount for regulatory submissions and industrial scale-up. The compound's spectral data and chromatographic profiles are often shared in open-access repositories to facilitate collaborative research.

Looking ahead, the versatility of Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-carboxylate positions it as a key player in interdisciplinary research. Whether in the development of targeted therapies or sustainable crop solutions, its applications are bound to expand as scientists uncover new synthetic routes and biological activities. This compound exemplifies the synergy between organic chemistry and global innovation, making it a subject of enduring interest in both academic and industrial settings.